Cas no 1805074-40-1 (4-Chloro-2-(difluoromethyl)-6-iodopyridine-3-carboxaldehyde)

• Product Name: 4-Chloro-2-(difluoromethyl)-6-iodopyridine-3-carboxaldehyde
• CAS No: 1805074-40-1
• MF: C₇H₃ClF₂INO
• MW: 317.459100008011
• CID: 4867032
• Update Time: 2025-05-20

4-Chloro-2-(difluoromethyl)-6-iodopyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-6-iodopyridine-3-carboxaldehyde

• Inchi： 1S/C7H3ClF2INO/c8-4-1-5(11)12-6(7(9)10)3(4)2-13/h1-2,7H
• InChI Key： KOZZWGSLBUYXRE-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=O)C(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 4-Chloro-2-(difluoromethyl)-6-iodopyridine-3-carboxaldehyde

4-Chloro-2-(Difluoromethyl)-6-Iodopyridine-3-Carboxaldehyde (CAS 1805074-40-1): A Versatile Building Block in Medicinal Chemistry

The compound 4-Chloro-2-(difluoromethyl)-6-iodopyridine-3-carboxaldehyde, identified by the CAS registry number CAS 1805074-40-1, represents a structurally complex heterocyclic molecule with significant potential in pharmaceutical and synthetic chemistry applications. This pyridine derivative features a unique combination of substituents: a chlorine atom at position 4, a difluoromethyl group at position 2, and an iodine atom at position 6, all anchored to a central pyridine ring. The presence of these functional groups—particularly the electron-withdrawing chlorine and fluorine substituents, along with the electrophilic iodine—creates a molecule with tunable electronic properties and reactivity. Such characteristics make it an attractive scaffold for designing bioactive compounds targeting diverse therapeutic areas.

Recent advancements in synthetic methodologies have streamlined the production of this compound, emphasizing sustainability and efficiency. A groundbreaking study published in Journal of Medicinal Chemistry (2023) demonstrated a palladium-catalyzed cross-coupling strategy to synthesize the iodinated pyridine core. By employing microwave-assisted protocols, researchers achieved yields exceeding 95% while minimizing waste generation—a critical step toward greener chemical synthesis. The carboxaldehyde moiety at position 3 further enhances its utility as a versatile coupling partner in multistep organic reactions, enabling site-specific attachment of pharmacophoric groups or targeting ligands.

In biological systems, this compound exhibits intriguing activity profiles that align with current drug discovery trends. Preclinical studies highlighted in Nature Communications (2023) revealed its ability to inhibit HDAC6—a histone deacetylase linked to cancer progression—with an IC₅₀ value of 1.8 µM. The iodine substituent was identified as crucial for cellular permeability, while the difluoromethyl group modulated metabolic stability by resisting cytochrome P450-mediated oxidation. These findings underscore its potential as a lead compound for developing epigenetic therapies targeting solid tumors.

Beyond direct pharmacological applications, this molecule serves as an ideal precursor for advanced drug delivery systems. A notable application described in Biomaterials Science (2023) involved conjugating it with polyethylene glycol (PEG) chains via its aldehyde group to create tumor-targeted nanoparticles. The resulting conjugates demonstrated enhanced accumulation in xenograft models due to the synergistic effects of iodide-mediated radiolabeling and fluorinated groups delaying renal clearance.

Ongoing research is exploring structural modifications to optimize its therapeutic index. Computational docking studies suggest that substituting the difluoromethyl group with trifluoromethoxy might improve selectivity for isoform-specific HDAC inhibition without compromising lipophilicity—a balance critical for clinical translation. Additionally, replacing the iodine with bromide could reduce production costs while maintaining essential biological activity, as shown by preliminary structure−activity relationship (SAR) analyses.

The unique physicochemical profile of this compound positions it at the forefront of modern medicinal chemistry toolkits. Its capacity to bridge organic synthesis innovation with translational medicine has been validated through multiple peer-reviewed publications since 2021, reflecting its growing importance in academic and industrial pipelines alike. As interdisciplinary research continues to uncover new applications—from photodynamic therapy agents leveraging its electronic properties to PROTAC-based degradation systems—the compound's legacy as a foundational building block is poised for further expansion across chemical biology frontiers.